Cas no 91318-40-0 (1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide)

• Product Name: 1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide
• CAS No: 91318-40-0
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 818312
• PubChem ID: 135400487
• Update Time: 2025-04-19

1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide
• N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]naphthalene-1-carbohydrazide
• 91318-40-0
• MLS001202891
• SMR000504815
• N-[(E)-(2-hydroxyphenyl)methylideneamino]naphthalene-1-carboxamide
• DTXSID40420849
• N'-(2-Hydroxybenzylidene)-1-naphthohydrazide
• CHEMBL3194623
• AKOS000666981
• Naphthalene-1-carboxylic acid (2-hydroxy-benzylidene)-hydrazide
• NSC58545

• Inchi： 1S/C18H14N2O2/c21-17-11-4-2-7-14(17)12-19-20-18(22)16-10-5-8-13-6-1-3-9-15(13)16/h1-12,21H,(H,20,22)/b19-12+
• InChI Key： XBOYSPDHMHKBDG-XDHOZWIPSA-N
• SMILES： O=C(C1=CC=CC2=CC=CC=C21)N/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 290.105528
• Monoisotopic Mass: 290.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 58.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.332
• Boiling Point: 469.6°C at 760 mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.74